Cas no 35973-85-4 (3-benzyl-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 3-benzyl-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 35973-85-4
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 1474183
• PubChem ID: 37327
• Update Time: 2025-04-20

3-benzyl-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• [1]benzothieno[2,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-2-methyl-3-(phenylmethyl)-
• 3-Benzyl-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• 3-benzyl-2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• 35973-85-4
• AKOS002745275
• Oprea1_075896
• CCG-354126
• 3-Benzyl-2-methyl-4-oxo-5,6-tetramethylenethieno(2,3-d)pyrimidine
• STL367248
• DTXSID60189522
• BRN 0555273
• (1)BENZOTHIENO(2,3-d)PYRIMIDIN-4-ONE, 5,6,7,8-TETRAHYDRO-3-BENZYL-2-METHYL-
• 3-benzyl-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Inchi： 1S/C18H18N2OS/c1-12-19-17-16(14-9-5-6-10-15(14)22-17)18(21)20(12)11-13-7-3-2-4-8-13/h2-4,7-8H,5-6,9-11H2,1H3
• InChI Key： QSGMEISBFXSSOU-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(CC3C=CC=CC=3)C(C)=N2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 310.11414
• Monoisotopic Mass: 310.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.32
• Boiling Point: 528.5°C at 760 mmHg
• Flash Point: 273.4°C
• Refractive Index: 1.7
• PSA: 32.67